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Compound of Interest

Compound Name: Benzyl 2-oxoacetate

Cat. No.: B1599646 Get Quote

Essential Safety and Handling Guide for Benzyl 2-
oxoacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Benzyl
2-oxoacetate in a laboratory setting. Our goal is to furnish you with comprehensive procedural

guidance to ensure safe operational practices and proper disposal, reinforcing our commitment

to your safety and becoming your trusted partner in laboratory safety and chemical handling.

Hazard Summary and GHS Classification
Benzyl 2-oxoacetate is classified with the following hazards:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

A "Warning" signal word is associated with this chemical.[1][2]
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Physical and Chemical Properties
Property Value

CAS Number 52709-42-9

Molecular Formula C₉H₈O₃

Molecular Weight 164.16 g/mol [1]

Appearance No data available

Boiling Point No data available

Storage Temperature 2-8°C in an inert atmosphere[1]

Operational Plan: Handling Benzyl 2-oxoacetate
Adherence to the following step-by-step protocols is crucial for the safe handling of Benzyl 2-
oxoacetate.

Engineering Controls and Preparation
Ventilation: Always handle Benzyl 2-oxoacetate in a well-ventilated area. A chemical fume

hood is strongly recommended to minimize inhalation exposure.[3]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[2]

Prepare Your Workspace: Clear the work area of any unnecessary items. Have all necessary

equipment and reagents for the experiment readily available.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Benzyl 2-oxoacetate:

Eye Protection: Wear chemical safety goggles or glasses.[2][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are required. Inspect

gloves for any signs of damage before use.[4][5]
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Skin Protection: A lab coat or other protective clothing must be worn to prevent skin contact.

[2][4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator may be necessary.[2]

Chemical Handling
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[6]

Avoid Inhalation: Do not breathe vapors or mists.[1][3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.[4]

Storage
Container: Keep the container tightly closed when not in use.[3][6]

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[3] The recommended storage temperature is between 2-

8°C under an inert atmosphere.[1]

Emergency and Disposal Plan
First Aid Measures

If Inhaled: Move the individual to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, seek medical attention.[7]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[4][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention.[1][2][4][7]

If Swallowed: Rinse the mouth with water. Seek immediate medical attention.[2][4]
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Spill Response
Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[3]

[6]

Cleanup: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealed container for disposal.[3][6]

Decontamination: Clean the spill area thoroughly with soap and water.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, foam, or a water spray to

extinguish a fire.[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2][6]

Disposal Plan
Regulations: Dispose of Benzyl 2-oxoacetate and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.

Method: Adhered or collected material should be promptly disposed of.[4] It is recommended

to use a licensed professional waste disposal service. Do not allow the chemical to enter

drains or waterways.[6]

Workflow for Safe Handling of Benzyl 2-oxoacetate
Caption: A logical workflow for the safe handling of Benzyl 2-oxoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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